Cas no 2228113-34-4 (2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid)

• Product Name: 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid
• CAS No: 2228113-34-4
• MF: C₁₇H₃₂N₂O₄
• MW: 328.446985244751
• CID: 6428409
• PubChem ID: 165861712
• Update Time: 2025-08-02

2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid
• EN300-2006968
• 2-amino-5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-3,3-dimethylpentanoic acid
• 2228113-34-4

• Inchi： 1S/C17H32N2O4/c1-16(2,3)23-15(22)19-10-6-7-12(11-19)8-9-17(4,5)13(18)14(20)21/h12-13H,6-11,18H2,1-5H3,(H,20,21)
• InChI Key： NVABJEHKYJSTCZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CCC(C)(C)C(C(=O)O)N)=O

Computed Properties

• Exact Mass: 328.23620751g/mol
• Monoisotopic Mass: 328.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid

Comprehensive Guide to 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid (CAS No. 2228113-34-4)

2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid (CAS No. 2228113-34-4) is a specialized amino acid derivative with significant applications in pharmaceutical research and peptide synthesis. This compound features a unique structural combination of a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group, making it valuable for drug discovery and medicinal chemistry. Researchers are increasingly interested in this molecule due to its potential role in developing bioactive peptides and small-molecule therapeutics.

The growing demand for custom amino acids in drug development has put compounds like 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid in the spotlight. Its Boc-protected amine functionality allows for selective deprotection, enabling precise control in multi-step synthesis processes. Recent trends in peptide-based therapeutics have further increased interest in such building blocks, particularly for targeting GPCRs (G-protein coupled receptors) and other biological targets.

From a chemical perspective, 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid demonstrates excellent stability under standard laboratory conditions. The tert-butoxycarbonyl group provides protection against unwanted side reactions during peptide coupling procedures, while the 3,3-dimethylpentanoic acid moiety contributes to enhanced lipophilicity of resulting compounds. These properties make it particularly useful for creating modified peptide sequences with improved bioavailability.

The synthesis of 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid typically involves multi-step organic transformations, starting from commercially available piperidine derivatives. Current research focuses on optimizing its production to meet the increasing demand from pharmaceutical companies and research institutions. The compound's purity is crucial for its applications, with most suppliers providing it at >95% purity for research purposes.

In the context of drug discovery, this amino acid derivative serves as a valuable building block for creating peptidomimetics - molecules that mimic the structure and function of natural peptides but with improved metabolic stability. The piperidine moiety in its structure is particularly interesting to medicinal chemists, as this heterocycle appears in numerous FDA-approved drugs targeting various therapeutic areas.

Storage and handling of 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture to prevent degradation of the Boc protecting group. While not classified as hazardous under normal conditions, researchers should always consult the material safety data sheet (MSDS) before working with this or any chemical compound.

The market for specialized amino acid derivatives like 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid continues to grow, driven by advancements in peptide therapeutics and personalized medicine. Pharmaceutical companies are particularly interested in such compounds for developing next-generation biologics and targeted therapies. As research progresses, we can expect to see more applications emerging for this versatile building block in both academic research and industrial drug development.

For researchers working with 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid, proper analytical characterization is essential. Common techniques include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical research applications.

The future outlook for 2-amino-5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3,3-dimethylpentanoic acid appears promising, with potential applications extending beyond current uses. As the field of peptide-based drugs expands and new drug delivery technologies emerge, demand for specialized amino acid building blocks is expected to rise significantly. Researchers and manufacturers alike should stay informed about developments in this area to fully leverage the compound's potential in innovative therapeutic development.